Cas no 923194-65-4 (N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-N'-(2-phenylethyl)ethanediamide)

• Product Name: N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-N'-(2-phenylethyl)ethanediamide
• CAS No: 923194-65-4
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 5458360
• Update Time: 2025-11-01

N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-N'-(2-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(dimethylamino)-2-thiophen-2-ylethyl]-N-(2-phenylethyl)oxamide
• N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-N'-(2-phenylethyl)ethanediamide

• Inchi： 1S/C18H23N3O2S/c1-21(2)15(16-9-6-12-24-16)13-20-18(23)17(22)19-11-10-14-7-4-3-5-8-14/h3-9,12,15H,10-11,13H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key： SRVAGUBNAWKUBH-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)C(NCC(N(C)C)C1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-N'-(2-phenylethyl)ethanediamide

N-2-(Dimethylamino)-2-(Thiophen-2-yl)ethyl-N'-(2-Phenylethyl)ethanediamide (CAS No. 923194-65-4): A Comprehensive Overview

N-2-(Dimethylamino)-2-(Thiophen-2-yl)ethyl-N'-(2-Phenylethyl)ethanediamide (CAS No. 923194-65-4) is a complex organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound, often referred to by its CAS number for brevity, has garnered attention due to its unique structural features and potential applications in drug development and medicinal chemistry.

The molecular structure of N-2-(Dimethylamino)-2-(Thiophen-2-yl)ethyl-N'-(2-Phenylethyl)ethanediamide is characterized by a central ethanediamide core, flanked by a dimethylamino-substituted thiophene moiety and a phenylethyl group. These functional groups contribute to the compound's diverse chemical properties, making it a valuable candidate for various biochemical and pharmacological studies.

Recent research has highlighted the potential of N-2-(Dimethylamino)-2-(Thiophen-2-yl)ethyl-N'-(2-Phenylethyl)ethanediamide in the development of novel therapeutic agents. Studies have shown that this compound exhibits promising activity against certain types of cancer cells, particularly in inhibiting cell proliferation and inducing apoptosis. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer.

In addition to its anticancer properties, N-2-(Dimethylamino)-2-(Thiophen-2-yl)ethyl-N'-(2-Phenylethyl)ethanediamide has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-2-(Dimethylamino)-2-(Thiophen-2-yl)ethyl-N'-(2-Phenylethyl)ethanediamide have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for effective drug delivery. Furthermore, its low toxicity and high selectivity towards target cells make it an attractive candidate for further clinical development.

In the realm of medicinal chemistry, N-2-(Dimethylamino)-2-(Thiophen-2-yl)ethyl-N'-(2-Phenylethyl)ethanediamide serves as a valuable scaffold for the design and synthesis of novel derivatives with enhanced biological activities. Chemists have explored various modifications to the core structure, such as altering the substituents on the thiophene ring or introducing additional functional groups, to improve potency and selectivity. These efforts have led to the identification of several promising lead compounds that are currently undergoing preclinical evaluation.

The structural complexity of N-2-(Dimethylamino)-2-(Thiophen-2-yl)ethyl-N'-(2-Phenylethyl)ethanediamide also presents challenges in its synthesis. However, recent advances in synthetic methodologies have enabled more efficient and scalable production processes. For instance, the use of transition-metal-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound, making it more accessible for large-scale research and development.

Beyond its therapeutic applications, N-2-(Dimethylamino)-2-(Thiophen-2-yl)ethyl-N'-(2-Phenylethyl)ethanediamide has also found utility in other areas of scientific research. Its unique chemical properties make it an excellent probe for studying protein-protein interactions and cellular signaling pathways. Additionally, it has been used as a model compound in computational studies to investigate molecular dynamics and binding interactions.

In conclusion, N-2-(Dimethylamino)-2-(Thiophen-2-yl)ethyl-N'-(2-Phenylethyl)ethanediamide (CAS No. 923194-65-4) is a multifaceted compound with significant potential in various fields of chemical and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it a valuable asset for scientists and researchers working towards the development of novel therapeutic agents and advanced biochemical tools.